Cas no 1448069-40-6 (4-methanesulfonyl-1-(thiophene-2-sulfonyl)piperidine)

• Product Name: 4-methanesulfonyl-1-(thiophene-2-sulfonyl)piperidine
• CAS No: 1448069-40-6
• MF: C₁₀H₁₅NO₄S₃
• MW: 309.425399065018
• CID: 5941316
• PubChem ID: 71805705
• Update Time: 2025-06-08

4-methanesulfonyl-1-(thiophene-2-sulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-methanesulfonyl-1-(thiophene-2-sulfonyl)piperidine
• 4-methylsulfonyl-1-thiophen-2-ylsulfonylpiperidine
• Piperidine, 4-(methylsulfonyl)-1-(2-thienylsulfonyl)-
• AKOS024558190
• F6435-1630
• 1448069-40-6
• 4-(methylsulfonyl)-1-(thiophen-2-ylsulfonyl)piperidine

• Inchi： 1S/C10H15NO4S3/c1-17(12,13)9-4-6-11(7-5-9)18(14,15)10-3-2-8-16-10/h2-3,8-9H,4-7H2,1H3
• InChI Key： YVVGSQVRJAMRRB-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCC(S(C)(=O)=O)CC1

Computed Properties

• Exact Mass: 309.01632148g/mol
• Monoisotopic Mass: 309.01632148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-methanesulfonyl-1-(thiophene-2-sulfonyl)piperidine

Introduction to 4-methanesulfonyl-1-(thiophene-2-sulfonyl)piperidine (CAS No. 1448069-40-6)

4-methanesulfonyl-1-(thiophene-2-sulfonyl)piperidine (CAS No. 1448069-40-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of piperidine derivatives, which are well-known for their role in drug development due to their favorable pharmacokinetic properties and ability to interact with biological targets. The presence of both a methanesulfonyl group and a thiophene-2-sulfonyl moiety in its molecular structure endows it with distinct chemical and biological properties that make it a promising candidate for further investigation.

The structural composition of 4-methanesulfonyl-1-(thiophene-2-sulfonyl)piperidine is characterized by a piperidine ring substituted at the 1-position with a thiophene-2-sulfonyl group, while the 4-position of the piperidine ring is functionalized with a methanesulfonyl group. This dual sulfonation pattern is uncommon but strategically significant, as it may enhance the compound's solubility, bioavailability, and binding affinity to biological targets. The thiophene ring, a heterocyclic aromatic structure, is known for its stability and ability to participate in various non-covalent interactions, making it an attractive scaffold for drug design.

In recent years, there has been growing interest in sulfonamide derivatives as pharmacological agents due to their broad spectrum of biological activities. The sulfonamide functional group (-SO₂NH₂) is widely recognized for its role in medicinal chemistry, often serving as a key pharmacophore in drugs targeting enzymes and receptors. The methanesulfonyl group (-SO₂CH₃) further contributes to the compound's reactivity and potential interactions with biological systems. Together, these groups may confer unique properties that make 4-methanesulfonyl-1-(thiophene-2-sulfonyl)piperidine a versatile molecule for therapeutic applications.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceuticals. Piperidine derivatives are frequently employed in drug development due to their ability to modulate various biological pathways. The dual sulfonation in 4-methanesulfonyl-1-(thiophene-2-sulfonyl)piperidine suggests that it could serve as a precursor for designing molecules with enhanced binding affinity or altered pharmacokinetic profiles. This makes it particularly valuable for researchers exploring novel therapeutic strategies.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-methanesulfonyl-1-(thiophene-2-sulfonyl)piperidine for potential biological activity. High-throughput virtual screening (HTVS) and molecular docking studies have been instrumental in identifying promising candidates for further experimental validation. These computational approaches have allowed researchers to predict the interactions of this compound with various biological targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders.

The thiophene ring in 4-methanesulfonyl-1-(thiophene-2-sulfonyl)piperidine is particularly noteworthy due to its presence in several bioactive natural products and synthetic drugs. Thiophenes are known for their ability to engage in π-stacking interactions and hydrogen bonding, which can influence the binding affinity and selectivity of drug candidates. The dual sulfonylation may further enhance these interactions by providing additional hydrogen bonding sites or improving solubility, thereby facilitating cellular uptake and target engagement.

Current research efforts are focused on exploring the pharmacological profile of 4-methanesulfonyl-1-(thiophene-2-sulfonyl)piperidine through both in vitro and in vivo studies. Preliminary data suggest that this compound exhibits interesting properties that warrant further investigation. For instance, its ability to modulate enzyme activity or interact with specific receptors could make it a valuable tool for understanding disease mechanisms or developing new treatments.

The synthesis of 4-methanesulfonyl-1-(thiophene-2-sulfonyl)piperidine presents an intriguing challenge due to its complex structure. However, modern synthetic methodologies have made significant progress in enabling the efficient preparation of such molecules. Techniques such as multi-step organic synthesis, including sulfonylation reactions and heterocyclic chemistry, have been employed to construct the desired framework. Advances in catalytic processes have also contributed to more sustainable and scalable production methods.

The potential applications of 4-methanesulfonyl-1-(thiophene-2-sulfonyl)piperidine extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as a building block in materials science and agrochemicals. For example, sulfonamide derivatives are often employed as ligands or intermediates in coordination chemistry, where they can form stable complexes with metal ions. These complexes may find applications in catalysis or as sensors for detecting environmental pollutants.

In conclusion,4-methanesulfonyl-1-(thiophene-2-suliony)piperidine (CAS No. 1448069-40-6) represents a fascinating compound with significant potential in pharmaceutical research and development. Its dual sulfonation pattern, combined with the presence of a thiophene ring, offers unique chemical and biological properties that make it an attractive candidate for further exploration. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in discovering new therapies for various diseases.